4-Chloro-6-methoxypyrimidine-5-carboxylic acid

• IUPAC Name: 4-chloro-6-methoxypyrimidine-5-carboxylic acid
• InChI: InChI=1S/C6H5ClN2O3/c1-12-5-3(6(10)11)4(7)8-2-9-5/h2H,1H3,(H,10,11)
• InChI Key: VQTOTBXZLOEKOH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=NC=N1)Cl)C(=O)O
• Molecular Formula: C6H5ClN2O3
• Molecular Weight: 188.57 g/mol
• CAS RN: 4320-02-9

Description

“4-Chloro-6-methoxypyrimidine-5-carboxylic acid” is a chemical compound with the molecular formula C6H5ClN2O3. Its molecular weight is 188.57.

Molecular Structure Analysis

The InChI code for “4-Chloro-6-methoxypyrimidine-5-carboxylic acid” is 1S/C6H5ClN2O3/c1-12-5-3 (6 (10)11)4 (7)8-2-9-5/h2H,1H3, (H,10,11). This indicates the presence of a pyrimidine ring with chlorine and methoxy substituents, and a carboxylic acid group.

Physical And Chemical Properties Analysis

“4-Chloro-6-methoxypyrimidine-5-carboxylic acid” is a powder that should be stored in an inert atmosphere at 2-8°C. It has a molecular weight of 188.57.

Scientific Research Applications

Antiviral Activity

One notable application of derivatives of pyrimidine compounds is in the development of antiviral agents. For instance, studies have explored the synthesis and biological activity of 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, showcasing their potential in inhibiting retrovirus replication in cell culture. Despite these compounds displaying poor activity against DNA viruses, their efficacy against retroviruses, including human immunodeficiency virus (HIV) and Moloney murine sarcoma virus, highlights the importance of pyrimidine derivatives in antiviral research (Hocková et al., 2003).

Hepatitis C Virus (HCV) NS5B Polymerase Inhibition

Another critical application area is in the inhibition of HCV NS5B polymerase, a key enzyme in the replication of the hepatitis C virus. Studies have developed 5,6-dihydroxypyrimidine-4-carboxylic acids as a series of HCV NS5B polymerase inhibitors. These inhibitors showcase a significant improvement in activity over earlier leads, demonstrating the versatility of pyrimidine derivatives in developing targeted therapies for viral infections (Stansfield et al., 2004).

Kinase Inhibition for Cancer Therapy

Pyrimidine derivatives also find application in the development of kinase inhibitors, with potential implications for cancer therapy. The synthesis of novel 2,4-disubstituted-5-fluoropyrimidines, leveraging the biological activity of the pyrimidine core, underscores the ongoing efforts to discover new anticancer agents. This research emphasizes the compound's role in developing treatments targeting various cancers (Wada et al., 2012).

Molecular Docking Studies

Furthermore, 4-chloro-6-methoxypyrimidine-5-carboxylic acid derivatives have been investigated for their potential in treating hypertension through molecular docking studies. These studies aim to elucidate the compound's interactions with biological targets, providing insights into designing more effective antihypertensive drugs (Aayisha et al., 2019).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).